Cas no 1261852-46-3 (2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride)
2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key structural features include a trifluoromethoxy group and a methyl substituent on the benzene ring, which enhance its reactivity and utility in introducing sulfonyl functionalities into target molecules. The compound is particularly valued for its stability under controlled conditions and its ability to participate in nucleophilic substitution reactions, making it a versatile reagent for constructing sulfonamides and other sulfonyl-based compounds. Its trifluoromethoxy group further contributes to the lipophilicity and metabolic stability of derived products, making it useful in medicinal chemistry applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.
1261852-46-3 structure
Product Name:2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride
CAS No:1261852-46-3
MF:C8H6ClF3O3S
MW:274.644650936127
MDL:MFCD18399733
CID:4583849
Update Time:2025-06-07
2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-5-(trifluoromethoxy)benzenesulfonylchloride
- Benzenesulfonyl chloride, 2-methyl-5-(trifluoromethoxy)-
- 2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride
-
- MDL： MFCD18399733
- Inchi： 1S/C8H6ClF3O3S/c1-5-2-3-6(15-8(10,11)12)4-7(5)16(9,13)14/h2-4H,1H3
- InChI Key： GUMMDXAWVBRQPV-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=CC(OC(F)(F)F)=CC=C1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC303230-250mg |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride |
1261852-46-3 | 97% | 250mg |
£207.00 | 2025-02-21 | |
| Apollo Scientific | PC303230-1g |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride |
1261852-46-3 | 97% | 1g |
£620.00 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1514645-1g |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride |
1261852-46-3 | 98% | 1g |
￥19712.00 | 2024-08-09 | |
| abcr | AB404210-250 mg |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride; . |
1261852-46-3 | 250 mg |
€348.00 | 2023-07-19 | ||
| abcr | AB404210-1 g |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride; . |
1261852-46-3 | 1 g |
€1,022.00 | 2023-07-19 | ||
| abcr | AB404210-250mg |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride; . |
1261852-46-3 | 250mg |
€407.70 | 2025-02-21 | ||
| abcr | AB404210-1g |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride; . |
1261852-46-3 | 1g |
€1141.20 | 2025-02-21 | ||
| Fluorochem | 475990-1g |
2-Methyl-5-(trifluoromethoxy)benzenesulfonyl chloride |
1261852-46-3 | 1g |
£2,578.00 | 2023-04-21 | ||
| 1PlusChem | 1P00HJN2-250mg |
2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride |
1261852-46-3 | 250mg |
$330.00 | 2024-07-09 | ||
| 1PlusChem | 1P00HJN2-1g |
2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride |
1261852-46-3 | 1g |
$945.00 | 2024-07-09 |
2-Methyl-5-(trifluoromethoxy)-benzenesulfonyl chloride Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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